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Compound of Interest

Compound Name:
1-Aminocyclohexanecarbonitrile

hydrochloride

Cat. No.: B1330049 Get Quote

Essential Safety and Handling Guide for 1-
Aminocyclohexanecarbonitrile Hydrochloride
This guide provides immediate and essential safety, operational, and disposal information for

laboratory personnel, including researchers, scientists, and drug development professionals,

who handle 1-Aminocyclohexanecarbonitrile hydrochloride. The following procedures are

designed to ensure the safe handling and disposal of this compound, minimizing risks and

promoting a secure laboratory environment.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 1-Aminocyclohexanecarbonitrile
hydrochloride is not readily available, data from analogous aminonitrile compounds suggest it

should be handled as a hazardous substance. Potential hazards include toxicity if swallowed,

harmful effects upon skin contact or inhalation, and the possibility of causing serious eye

irritation. As a hydrochloride salt, it is also important to consider its reactivity with bases.
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Hazard Category Description

Acute Toxicity (Oral) Potentially toxic if swallowed.

Acute Toxicity (Dermal) May be harmful in contact with skin.

Acute Toxicity (Inhalation) May be harmful if inhaled.

Eye Irritation May cause serious eye irritation.

Skin Irritation May cause skin irritation.

Respiratory Irritation May cause respiratory irritation.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table outlines the minimum

required PPE for handling 1-Aminocyclohexanecarbonitrile hydrochloride.

Protection Type Specific Recommendations

Eye Protection
Chemical safety goggles or a face shield

meeting ANSI Z87.1 standards are required.

Hand Protection

Chemical-resistant gloves, such as nitrile

rubber, are essential.[1][2] Gloves should be

inspected before each use and changed

immediately if contaminated.[1]

Body Protection

A laboratory coat must be worn. For procedures

with a risk of splashing, a chemical-resistant

apron is also necessary.[3]

Respiratory Protection

All handling of solid material or solutions should

be conducted in a certified chemical fume hood

to ensure adequate ventilation.[4] If a fume hood

is not available, a NIOSH-approved respirator

with appropriate cartridges for organic vapors

and acid gases should be used.[1]
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Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the container is properly labeled with the chemical name and any hazard

warnings.

Wear appropriate PPE during inspection.

2. Storage:

Store 1-Aminocyclohexanecarbonitrile hydrochloride in a cool, dry, and well-ventilated

area.[3]

Keep the container tightly closed.

Store away from incompatible materials, such as strong oxidizing agents and bases.[5]

Refrigerated storage may be recommended; consult the supplier's information if available.[4]

3. Weighing and Aliquoting:

Perform all weighing and aliquoting operations within a chemical fume hood to control dust

and vapors.[4]

Use a dedicated set of spatulas and weighing papers.

Clean the balance and surrounding area thoroughly after use.

4. Solution Preparation:

Slowly add the solid to the solvent to avoid splashing.

If dissolving in a reactive solvent, be aware of potential exothermic reactions.
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Ensure the solution is well-mixed before use.

5. Experimental Use:

Handle all solutions containing the compound with the same level of precaution as the solid

material.

Keep all containers closed when not in use.

Clearly label all vessels containing the chemical.

Diagram: Safe Handling Workflow
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Caption: Workflow for the safe handling of 1-Aminocyclohexanecarbonitrile hydrochloride.

Emergency Procedures
1. Spills:

Small Spills: For a small spill, ensure the area is well-ventilated and wear appropriate PPE.

[3] Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[3] Place the
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absorbed material into a sealed, labeled container for hazardous waste disposal.

Large Spills: Evacuate the area immediately. Contact your institution's Environmental Health

and Safety (EHS) department.

2. Exposure:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical

attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes.[6] Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air.[6] If breathing is difficult, provide oxygen. If not

breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[6] Never give anything by

mouth to an unconscious person.[6] Seek immediate medical attention.

Diagram: Emergency Response Protocol
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Caption: Decision-making workflow for emergency situations.

Disposal Plan
1. Waste Characterization:

1-Aminocyclohexanecarbonitrile hydrochloride waste should be classified as hazardous

chemical waste.[7]

As a hydrochloride salt, it is considered a halogenated organic compound.[7]

2. Waste Segregation and Collection:
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Collect all waste containing this compound in a designated, labeled, and sealed container.[7]

The container should be compatible with the chemical.

The label must clearly state "Hazardous Waste," the full chemical name, and the associated

hazards.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS department.[7]

3. Disposal of Contaminated Materials:

All disposable items that have come into contact with the chemical, such as gloves, weighing

papers, and absorbent materials from spills, must be disposed of as hazardous waste.[7]

Place these items in the same designated hazardous waste container.

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department,

following all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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